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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzyl bromide

Cat. No.: B126329

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3-Fluoro-4-methylbenzyl bromide is a halogenated aromatic compound utilized
as an intermediate in pharmaceutical synthesis.[1] Due to its chemical properties, it is classified
as a hazardous substance that causes severe skin burns, and serious eye damage, and is a
lachrymator (a substance that causes tearing).[2][3] Strict adherence to safety protocols is
imperative to minimize exposure risks and ensure a safe laboratory environment. These
application notes provide comprehensive guidelines for the safe handling, storage, and
disposal of this reagent.

Chemical and Physical Data

The fundamental properties of 3-Fluoro-4-methylbenzyl bromide are summarized below.

Property Value Reference

CAS Number 145075-44-1 [21[4][5]

Molecular Formula CsHsBrF [1][5]

Molecular Weight 203.05 g/mol [1][5]
4-(bromomethyl)-2-fluoro-1-

Synonyms [2]
methylbenzene

Appearance Solid or Light yellow liquid [31[6]
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Hazard Identification and Safety

Proper hazard identification is critical for implementing appropriate safety measures. 3-Fluoro-
4-methylbenzyl bromide is a corrosive compound that requires careful handling.
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Hazard Classification

Information

Reference

Signal Word

Danger

[2](3]

GHS Pictogram

Corrosive (GHSO05)

[7]

Hazard Statements

H314: Causes severe skin
burns and eye damage. H318:

Causes serious eye damage.

[2]

Precautionary Statements

P260: Do not breathe
dust/fume/gas/mist/vapours/sp
ray. P264: Wash skin
thoroughly after handling.
P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P303+P361+P353: IF ON
SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with
water/shower.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P310:
Immediately call a POISON
CENTER or doctor/physician.
P405: Store locked up. P501.:
Dispose of contents/container
to an approved waste disposal

plant.

[213]181e]

Other Hazards

Lachrymator (substance which

increases the flow of tears).
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Experimental Protocols: Safe Handling and Storage

The following protocols are designed to minimize the risk of exposure during routine laboratory
operations.

¢ Ventilation: All handling of 3-Fluoro-4-methylbenzyl bromide, including weighing and
transfers, must be conducted inside a certified chemical fume hood with appropriate exhaust
ventilation.[3][10]

e Process Isolation: Whenever feasible, use a closed system to minimize the release of vapors
or aerosols.[3]

o Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and located close to the workstation.[3][10] Regularly check that this equipment is
functional.

A comprehensive PPE strategy is mandatory to prevent personal contact.
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PPE Category Specification Reference
Wear chemical safety goggles
and a full-face shield. Standard
safety glasses are not

Eye and Face Protection sufficient. Eye protection must [2][10]

comply with OSHA 29 CFR
1910.133 or European
Standard EN166.

Skin Protection

Wear a flame-retardant lab
coat and chemically
impermeable gloves (e.g.,
nitrile or neoprene).
Immediately remove and
dispose of gloves upon
contamination. Wash hands
thoroughly with soap and
water after handling.[2][8][9]

Respiratory Protection

If there is a risk of exceeding
exposure limits or if irritation is
experienced, use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate

filter for organic vapors.[10]

Receiving: Upon receipt, inspect the container for any damage or leaks.

Container: Keep the compound in its original, tightly closed container.[3][9]

Location: Store in a designated "Corrosives Area" that is cool, dry, and well-ventilated.[3][10]

The storage area should be secured and locked.[8][9]

Segregation: Store away from incompatible materials such as bases, strong oxidizing

agents, alcohols, amines, and metals.[10]
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Emergency Procedures

Rapid and correct response to an emergency can significantly mitigate harm.

Immediate action is required in case of any exposure.
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Exposure Route First Aid Protocol Reference

1. Immediately move the

affected person to fresh air. 2.

If breathing is difficult, provide

) oxygen. If breathing has
Inhalation o [2][10]

stopped, perform artificial

respiration. Do not use mouth-

to-mouth resuscitation. 3. Seek

immediate medical attention.

1. Immediately flush the skin

with copious amounts of water

for at least 15 minutes while

_ removing all contaminated
Skin Contact ) [2][3][10]

clothing and shoes. 2. Use a

safety shower if available. 3.

Seek immediate medical

attention.

1. Immediately flush eyes with

plenty of water for at least 15

minutes, making sure to rinse

under the eyelids. 2. Remove

Eye Contact ] [2][3]

contact lenses if present and

easy to do. 3. Immediately call

an ophthalmologist or seek

emergency medical attention.

1. Do NOT induce vomiting. 2.
Rinse the mouth thoroughly
with water. 3. Never give
Ingestion anything by mouth to an [2][3][10]
unconscious person. 4. Call a
physician or Poison Control

Center immediately.

o Evacuation: Immediately evacuate all non-essential personnel from the spill area.[8]
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Ventilation and Ignition: Ensure the area is well-ventilated and remove all sources of ignition.

[8][°]

Personal Protection: Don appropriate PPE, including respiratory protection, chemical-
resistant gloves, and eye/face protection.[8][11]

Containment: Prevent the spill from spreading or entering drains.[8]

Absorption: For liquid spills, cover and absorb the material with an inert, non-combustible
absorbent material such as sand, silica gel, or vermiculite.[10][11] For solid spills, carefully
sweep or scoop the material, avoiding dust generation.[9]

Collection: Collect the absorbed material and contaminated debris into a suitable, labeled,
and closed container for hazardous waste disposal.[9][10]

Decontamination: Decontaminate the spill area thoroughly. Wash all protective clothing and
equipment before reuse.[11]

Disposal Protocol

Waste Classification: 3-Fluoro-4-methylbenzyl bromide and any materials contaminated
with it must be treated as hazardous waste.[10]

Containerization: Collect waste in its original container or a designated, properly labeled
hazardous waste container. Do not mix with other waste streams.

Disposal: Arrange for disposal through a licensed and approved waste disposal facility. All
disposal activities must comply with local, regional, and national environmental regulations.
[8][10] Do not pour down the drain or dispose of in general trash.[8][10]

Visual Workflows

The following diagrams illustrate the key workflows for handling and responding to

emergencies involving 3-Fluoro-4-methylbenzyl bromide.
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Standard Handling Workflow

Receive & Inspect
Container

Store in Locked,
Corrosive-Safe Area

Don Full PPE
(Goggles, Face Shield, Gloves)

Handle Exclusively
in Fume Hood

Perform Experiment

Decontaminate Glassware
& Surfaces in Hood

Collect Waste in
Labeled Container

Click to download full resolution via product page

Caption: Workflow for the routine handling of 3-Fluoro-4-methylbenzyl bromide.
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Emergency Spill Response Logic
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Caption: Decision-making logic for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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